3-[(2-Chloroethyl)sulfonyl]propanamide

• IUPAC Name: 3-(2-chloroethylsulfonyl)propanamide
• InChI: InChI=1S/C5H10ClNO3S/c6-2-4-11(9,10)3-1-5(7)8/h1-4H2,(H2,7,8)
• InChI Key: XWTOTNHGSMIASZ-UHFFFAOYSA-N
• Canonical SMILES: C(CS(=O)(=O)CCCl)C(=O)N
• Molecular Formula: C5H10ClNO3S
• DSSTOX Substance ID: DTXSID10397337
• Molecular Weight: 199.66 g/mol
• CAS RN: 1562-40-9

Description

3-[(2-Chloroethyl)sulfonyl]propanamide, commonly known as CEP, is an organic compound that is widely used in scientific research. It is a versatile compound with a wide range of applications, from the synthesis of novel compounds to the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Molecular Analysis

3-[(2-Chloroethyl)sulfonyl]propanamide, a sulfonamide compound, has been synthesized and characterized through various spectroscopic techniques including FT-IR, 1H-NMR, 13C-NMR, UV–vis, and X-Ray single crystal determination. Computational methods like Density Functional Theory (DFT) have been utilized for molecular geometry, vibrational frequencies, 1H and 13C-NMR chemical shifts, and absorption wavelengths analysis, affirming the correlation between calculated results and experimental values. Molecular Electrostatic Potential (MEP), Natural Bond Orbital (NBO), Frontier Molecular Orbital (FMO) analysis, and other molecular properties have been computed, offering insights into the compound's structural and electronic characteristics (Durgun et al., 2016).

Pharmaceutical and Drug Design Relevance

Derivatives of this compound have been explored for potential pharmaceutical applications. For instance, a series of heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives were synthesized and evaluated as drug candidates for Alzheimer’s disease. The enzyme inhibition activity against acetylcholinesterase (AChE) and hemolytic activity of these compounds were studied, marking the substance's significance in medicinal chemistry and drug design (Rehman et al., 2018).

Quantum Chemical Studies and Drug Efficacy

Quantum chemical studies on compounds like this compound derivatives, such as bicalutamide, have shed light on their potential in treating diseases like prostate cancer. These studies involve evaluating steric energy, visualizing excited state properties, and calculating energies associated with bonded and non-bonded interactions, providing a deep understanding of the drug's interaction at the molecular level (Otuokere & Amaku, 2015).

Mechanochemistry in Drug Synthesis

The use of mechanochemistry for the synthesis of pharmaceutically relevant sulfonyl-(thio)ureas, including known anti-diabetic drugs like tolbutamide, chlorpropamide, and glibenclamide, has been demonstrated. This method offers a novel approach to drug synthesis, potentially improving the efficiency and environmental impact of pharmaceutical production (Tan et al., 2014).

Safety and Hazards

For safety and hazard information, it’s best to refer to the Material Safety Data Sheet (MSDS) of "3-[(2-Chloroethyl)sulfonyl]propanamide". The MSDS contains information about the potential hazards of the compound, safe handling practices, and emergency procedures.